Cas no 15916-48-0 (Phosphonic acid,P-3-buten-1-yl-, diethyl ester)

• Product Name: Phosphonic acid,P-3-buten-1-yl-, diethyl ester
• CAS No: 15916-48-0
• Molecular Formula: C₈H₁₇O₃P
• Molecular Weight: 192.19258
• CID: 121274
• PubChem ID: 24883099

Phosphonic acid,P-3-buten-1-yl-, diethyl ester Properties

Names and Identifiers

• Phosphonic acid,P-3-buten-1-yl-, diethyl ester
• 4-diethoxyphosphorylbut-1-ene
• 640522_ALDRICH
• ACMC-20al97
• CTK4C9979
• Diethyl 3-butenylphosphonate
• diethyl but-3-en-1-ylphosphonate
• diethyl but-3-enyl-1-phosphonate
• diethyl but-3-enylphosphonate
• Diethyl-3-buten-1-phosphonat
• I14-53506
• P-3-Buten-1-yl-phosphonic acid diethyl ester
• DTXSID70451247
• Phosphonic acid, P-3-buten-1-yl-, diethyl ester
• NUDGAPYPOAQVLP-UHFFFAOYSA-N
• SCHEMBL212199
• Diethyl 3-butenylphosphonate, 95%
• AKOS015916207
• J-009571
• DIETHYL-3-BUTENYLPHOSPHONATE 95
• 15916-48-0
• diethylbut-3-en-1-ylphosphonate
• G78729

• MDL： MFCD06200726
• InChIKey： NUDGAPYPOAQVLP-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H17O3P/c1-4-7-8-12(9,10-5-2)11-6-3/h4H,1,5-8H2,2-3H3
• SMILES： C=CCCP(OCC)(=O)OCC

Computed Properties

• Exact Mass: 192.09161
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 7
• Monoisotopic Mass: 192.09153140g/mol
• Heavy Atom Count: 12
• Complexity: 158
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53
• Boiling Point: 55 °C/0.55 mmHg(lit.)
• Flash Point: Fahrenheit: 221 ° f
  Celsius: 105 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.005 g/mL at 25 °C(lit.)